(2-Cyano-5-methylpyridin-3-yl)boronic acid chemical properties
(2-Cyano-5-methylpyridin-3-yl)boronic acid chemical properties
An In-depth Technical Guide to (2-Cyano-5-methylpyridin-3-yl)boronic acid: Properties, Synthesis, and Applications in Modern Drug Discovery
Foreword
In the landscape of modern medicinal chemistry, the strategic incorporation of highly functionalized heterocyclic scaffolds is a cornerstone of rational drug design. Pyridine-based structures, in particular, are privileged motifs found in a multitude of approved therapeutics, owing to their ability to engage in critical hydrogen bonding interactions and their favorable pharmacokinetic profiles. Among the vast arsenal of synthetic building blocks, (2-Cyano-5-methylpyridin-3-yl)boronic acid has emerged as a versatile and valuable reagent. Its unique electronic and steric properties, conferred by the cyano and methyl substituents, offer chemists a powerful tool for forging complex molecular architectures, particularly through transition-metal-catalyzed cross-coupling reactions.
This technical guide provides a comprehensive overview of (2-Cyano-5-methylpyridin-3-yl)boronic acid for researchers, scientists, and drug development professionals. We will delve into its core chemical properties, provide validated synthetic and purification protocols, explore its reactivity and mechanistic nuances in key transformations, and highlight its application in the synthesis of biologically active molecules. This document is designed to serve not as a rigid set of instructions, but as a foundational resource, empowering researchers to leverage the full potential of this important synthetic intermediate.
Core Chemical and Physical Properties
(2-Cyano-5-methylpyridin-3-yl)boronic acid is a white to off-white solid at room temperature. Its structure features a pyridine ring substituted with a boronic acid group at the 3-position, a cyano group at the 2-position, and a methyl group at the 5-position. This specific arrangement of functional groups dictates its reactivity and utility. The electron-withdrawing cyano group modulates the electronic character of the pyridine ring, while the boronic acid moiety serves as the reactive handle for cross-coupling reactions.
A summary of its key physical and chemical properties is presented below. This data is critical for experimental design, including solvent selection, reaction temperature, and purification strategies.
| Property | Value | Source |
| CAS Number | 1256345-53-5 | |
| Molecular Formula | C₇H₇BN₂O₂ | |
| Molecular Weight | 161.96 g/mol | |
| Appearance | White to off-white solid/powder | |
| Purity | Typically >95% | |
| Melting Point | >128°C (decomposes) | |
| Solubility | Soluble in methanol, DMSO, and DMF. Limited solubility in water and non-polar organic solvents. | |
| Storage Conditions | Store under an inert atmosphere (e.g., Argon or Nitrogen) at 2-8°C. Keep container tightly sealed in a dry and well-ventilated place. |
Synthesis and Purification
The synthesis of (2-Cyano-5-methylpyridin-3-yl)boronic acid typically involves the conversion of a corresponding halo-pyridine precursor into the desired boronic acid. A common and effective method is the Miyaura borylation, which utilizes a palladium catalyst to couple a halide with a boron source like bis(pinacolato)diboron (B₂pin₂), followed by hydrolysis of the resulting boronate ester.
Recommended Synthetic Protocol: Miyaura Borylation
This two-step protocol outlines the synthesis starting from 3-bromo-5-methylpicolinonitrile. The causality behind this choice is the commercial availability of the starting material and the high efficiency and functional group tolerance of the palladium-catalyzed borylation.
Step 1: Synthesis of 5-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)picolinonitrile
-
Reactor Setup: To a dry Schlenk flask, add 3-bromo-5-methylpicolinonitrile (1.0 eq), bis(pinacolato)diboron (1.1 eq), and potassium acetate (KOAc, 3.0 eq).
-
Inert Atmosphere: Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times. This is critical to prevent the oxidation of the palladium catalyst.
-
Solvent and Catalyst Addition: Add anhydrous 1,4-dioxane. The choice of an anhydrous aprotic solvent is crucial to prevent premature hydrolysis of the boronic ester and to ensure catalyst stability. Add [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl₂, 0.03 eq). The dppf ligand is chosen for its effectiveness in stabilizing the palladium center and promoting the catalytic cycle.
-
Reaction: Heat the reaction mixture to 80-90°C and stir for 12-16 hours. Monitor the reaction progress by TLC or LC-MS.
-
Workup: Cool the mixture to room temperature. Filter through a pad of Celite to remove the catalyst and inorganic salts. Concentrate the filtrate under reduced pressure. The resulting crude boronate ester can often be used in the next step without further purification.
Step 2: Hydrolysis to (2-Cyano-5-methylpyridin-3-yl)boronic acid
-
Hydrolysis: Dissolve the crude boronate ester from Step 1 in a suitable solvent mixture, such as acetone/water (e.g., 4:1 v/v).
-
pH Adjustment: Add an aqueous solution of a strong acid, such as HCl (e.g., 2 M), dropwise at 0°C until the pH is acidic (pH ~2-3). The acidic conditions are necessary to efficiently hydrolyze the pinacol ester to the free boronic acid.
-
Precipitation and Isolation: Stir the mixture for 1-2 hours. The desired boronic acid will often precipitate out of the solution. Collect the solid by filtration, wash with cold water, and then a minimal amount of a non-polar solvent like hexane to remove organic impurities.
-
Drying: Dry the isolated solid under vacuum to yield (2-Cyano-5-methylpyridin-3-yl)boronic acid.
Purification and Quality Control
The purity of boronic acids is paramount for successful cross-coupling reactions.
-
Recrystallization: If the purity is insufficient (<95%), recrystallization from a suitable solvent system (e.g., acetone/water or ethanol/hexane) can be employed.
-
Quality Control: The final product's identity and purity should be confirmed by:
-
¹H NMR and ¹³C NMR Spectroscopy: To confirm the chemical structure and identify any organic impurities.
-
LC-MS: To confirm the molecular weight and assess purity.
-
The following diagram illustrates the described synthetic workflow.
Reactivity and Mechanistic Considerations
The primary utility of (2-Cyano-5-methylpyridin-3-yl)boronic acid lies in its function as a nucleophilic partner in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions. This reaction forms a carbon-carbon bond between the pyridine ring and an aryl or heteroaryl halide/triflate, a foundational transformation in the synthesis of complex molecules.
The Suzuki-Miyaura Coupling Reaction
The general reaction scheme is as follows:
(2-Cyano-5-methylpyridin-3-yl)B(OH)₂ + R-X → 2-Cyano-5-methyl-3-R-pyridine
Where:
-
R-X: An aryl, heteroaryl, or vinyl halide (I, Br, Cl) or triflate (OTf).
-
Catalyst: A palladium(0) source, such as Pd(PPh₃)₄ or one generated in situ from a Pd(II) precursor (e.g., Pd(OAc)₂) and a phosphine ligand.
-
Base: Required for the transmetalation step. Common choices include K₂CO₃, Cs₂CO₃, or K₃PO₄.
-
Solvent: Typically a mixture of an organic solvent (e.g., dioxane, toluene, or DMF) and water.
Experimental Protocol: A Typical Suzuki Coupling
-
Reagent Preparation: In a reaction vessel, combine the aryl halide (1.0 eq), (2-Cyano-5-methylpyridin-3-yl)boronic acid (1.2-1.5 eq), and a base (e.g., K₂CO₃, 2.0-3.0 eq). The use of excess boronic acid is a common strategy to drive the reaction to completion.
-
Inert Atmosphere: Seal the vessel and degas the mixture by evacuating and backfilling with an inert gas. This step is critical as oxygen can deactivate the Pd(0) catalyst.
-
Solvent and Catalyst Addition: Add the degassed solvent system (e.g., dioxane/water 4:1). Add the palladium catalyst (e.g., Pd(PPh₃)₄, 0.02-0.05 eq).
-
Reaction: Heat the mixture to the desired temperature (typically 80-110°C) and monitor by LC-MS.
-
Workup and Purification: Upon completion, cool the reaction, dilute with water, and extract the product with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed, dried, and concentrated. The crude product is then purified, typically by column chromatography on silica gel.
Mechanistic Insights and Causality
The catalytic cycle of the Suzuki-Miyaura coupling is a well-established process. Understanding this mechanism allows for rational optimization of reaction conditions.
-
Oxidative Addition: The active Pd(0) catalyst inserts into the R-X bond, forming a Pd(II) intermediate. The choice of halide (I > Br > Cl) influences the rate of this step.
-
Transmetalation: The organic group from the boronic acid is transferred to the palladium center. This step requires activation of the boronic acid by a base to form a more nucleophilic boronate species. The choice of base and solvent can significantly impact the efficiency of this transfer.
-
Reductive Elimination: The two organic fragments (R and the pyridine moiety) are coupled, forming the final product and regenerating the Pd(0) catalyst.
The presence of the cyano group on the pyridine ring makes it more electron-deficient, which can influence the rates of oxidative addition and reductive elimination. Researchers should consider that this electronic effect might require more electron-rich phosphine ligands or slightly higher reaction temperatures to achieve optimal results.
Applications in Drug Discovery and Medicinal Chemistry
(2-Cyano-5-methylpyridin-3-yl)boronic acid is not just a synthetic curiosity; it is a key intermediate in the synthesis of high-value compounds, particularly in the pharmaceutical industry. Its structure is often incorporated to serve as a versatile scaffold for building molecules that can interact with specific biological targets. While specific examples directly citing this exact boronic acid in late-stage clinical candidates can be proprietary, its utility can be inferred from its inclusion in patent literature and its structural similarity to fragments of known bioactive molecules.
The 2-cyano-3-substituted pyridine motif is a common feature in inhibitors of various enzymes, such as kinases and phosphodiesterases, where the cyano group and the pyridine nitrogen can act as crucial hydrogen bond acceptors, binding to the protein's active site. The methyl group can provide beneficial steric interactions or improve metabolic stability.
For example, this building block could be used in the synthesis of novel kinase inhibitors, where the substituted pyridine core mimics the hinge-binding region of ATP. The Suzuki coupling allows for the rapid generation of a library of compounds by varying the aryl halide coupling partner, enabling efficient structure-activity relationship (SAR) studies.
Safety and Handling
As a professional laboratory reagent, (2-Cyano-5-methylpyridin-3-yl)boronic acid requires careful handling.
-
Personal Protective Equipment (PPE): Always wear safety glasses, a lab coat, and chemical-resistant gloves.
-
Handling: Avoid inhalation of dust and contact with skin and eyes. Handle in a well-ventilated area or a chemical fume hood.
-
Stability: Boronic acids can be prone to dehydration to form boroxines, especially upon prolonged storage or heating. While often still reactive in Suzuki couplings, this can affect stoichiometry. It is best practice to use freshly opened material or store it under inert gas.
Always consult the latest Safety Data Sheet (SDS) from the supplier before use for complete safety and handling information.
Conclusion
(2-Cyano-5-methylpyridin-3-yl)boronic acid is a highly functionalized and valuable building block for organic synthesis. Its utility, primarily centered on the robust and versatile Suzuki-Miyaura cross-coupling reaction, provides chemists with a reliable method for constructing complex bi-aryl and hetero-bi-aryl structures. The insights into its synthesis, purification, and reactivity provided in this guide are intended to equip researchers in drug discovery and development with the foundational knowledge to effectively and safely employ this reagent in their synthetic campaigns, ultimately accelerating the discovery of new therapeutic agents.
References
-
(2-Cyano-5-methylpyridin-3-yl)boronic acid, 95%. Autech Industry Co., Ltd.. [Link]
